![molecular formula C20H19N5O3 B2791557 2-Benzyl-6-(furan-2-ylmethyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione CAS No. 872838-57-8](/img/no-structure.png)
2-Benzyl-6-(furan-2-ylmethyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
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Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis route would depend on the desired final product and the available starting materials. Unfortunately, without specific literature or patents on this compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is likely quite complex. It would be composed of several rings, including a furan ring and an imidazole ring, attached to a central structure. The exact structure would need to be confirmed using techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the benzyl group might undergo reactions typical of aromatic compounds, while the imidazole ring might participate in reactions typical of nitrogen-containing heterocycles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, its solubility would be affected by the presence of polar groups, while its melting and boiling points would be influenced by the size and shape of the molecule .Future Directions
properties
CAS RN |
872838-57-8 |
---|---|
Molecular Formula |
C20H19N5O3 |
Molecular Weight |
377.404 |
IUPAC Name |
2-benzyl-6-(furan-2-ylmethyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
InChI |
InChI=1S/C20H19N5O3/c1-22-17-16(18(26)25(20(22)27)12-14-6-3-2-4-7-14)24-10-9-23(19(24)21-17)13-15-8-5-11-28-15/h2-8,11H,9-10,12-13H2,1H3 |
InChI Key |
YEMXWBMXCWZYKO-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3)N4CCN(C4=N2)CC5=CC=CO5 |
solubility |
not available |
Origin of Product |
United States |
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